Cas no 61689-33-6 (1-Decanol, 10-(ethyldithio)-, acetate)
61689-33-6 structure
Product Name:1-Decanol, 10-(ethyldithio)-, acetate
CAS No:61689-33-6
MF:C14H30O3S2
MW:310.516202449799
CID:469982
PubChem ID:71393364
Update Time:2025-04-19
1-Decanol, 10-(ethyldithio)-, acetate Chemical and Physical Properties
Names and Identifiers
-
- 1-Decanol, 10-(ethyldithio)-, acetate
- acetic acid,10-(ethyldisulfanyl)decan-1-ol
- 61689-33-6
- Acetic acid--10-(ethyldisulfanyl)decan-1-ol (1/1)
- DTXSID40815130
-
- Inchi: 1S/C12H26OS2.C2H4O2/c1-2-14-15-12-10-8-6-4-3-5-7-9-11-13;1-2(3)4/h13H,2-12H2,1H3;1H3,(H,3,4)
- InChI Key: RXTDYYRKQNRRQA-UHFFFAOYSA-N
- SMILES: S(CCCCCCCCCCO)SCC.OC(C)=O
Computed Properties
- Exact Mass: 310.1638
- Monoisotopic Mass: 310.16363716g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 141
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 57.53
1-Decanol, 10-(ethyldithio)-, acetate Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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